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Introduction

1-Ethyl-3-methylimidazolium methanesulfonate, often abbreviated as [EMIM][OMs] or
[EMIM][MeSOs], is a room-temperature ionic liquid (RTIL) that has garnered significant interest
across various scientific and industrial fields.[1] Its unique combination of properties, including
low volatility, good thermal stability, and tunable physicochemical characteristics, makes it a
promising candidate for applications ranging from a green solvent in chemical synthesis to an
electrolyte in electrochemical devices. This technical guide provides a comprehensive overview
of the core chemical properties of [EMIM][OMs], detailed experimental protocols for their
measurement, and visualizations to illustrate key relationships and workflows.

Core Physicochemical Properties

The chemical and physical properties of 1-Ethyl-3-methylimidazolium methanesulfonate are
summarized in the tables below. These values represent a compilation of data from various
sources to provide a comparative overview.

General and Thermal Properties
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Property Value Temperature (°C) Pressure (atm)
Molecular Formula C7H14N203S

Molecular Weight 206.26 g/mol

CAS Number 145022-45-3

Appearance Colorless or buff liquid  Room Temperature

Melting Point 24 °C

Thermal Conductivity 0.2 W/m/K 27 1

Heat Capacity 397 J/K/mol 20 1

Sources:[1][2][3][4][5]

Density and Viscosity

Property Value Temperature (°C) Pressure (atm)
Density 1.24 g/cm3 23

1.24 g/cm3 25 1

Viscosity 135 cP (135 mPa:-s) 25

1083.7 mPa:s 0

150.6 mPa:s 25.35

Sources:[1][2][3][4][6]

Electrochemical and Other Properties
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Property Value Temperature (°C) Pressure (atm)
Electrical Conductivity  3.69 mS/cm 30

0.26 S/m (2.6 mS/cm) 25 1

Refractive Index 1.496 (Na D-line) 25 1

Surface Tension 0.048 N/m 30

Soluble in water,
Solubility acetone, and

methanol.

Sources:[121I3114171[8]

Experimental Protocols

The following sections detail the standard methodologies for determining the key

physicochemical properties of ionic liquids like [EMIM][OMs].

Density Measurement

The density of ionic liquids is typically measured using an oscillating U-tube densimeter.

Methodology:

» Calibration: The instrument is calibrated using substances of known density, such as dry air

and ultrapure water, at the desired temperature.

o Sample Preparation: The ionic liquid sample is carefully degassed and dried under vacuum

to remove any absorbed water or other volatile impurities, as these can significantly affect

density measurements.

o Measurement: A small, precise volume of the ionic liquid is injected into the oscillating U-

tube. The instrument measures the period of oscillation of the tube, which is directly related

to the density of the fluid it contains.
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o Temperature Control: The temperature of the sample cell is precisely controlled throughout
the measurement, typically with a stability of £0.01 K, as density is highly temperature-
dependent.

o Data Acquisition: The density is calculated from the oscillation period using the calibration
constants. Measurements are typically repeated to ensure reproducibility.

Viscosity Measurement

The viscosity of ionic liquids is commonly determined using a rotational rheometer or a capillary
viscometer.

Methodology (Rotational Rheometer):

e Instrument Setup: A cone-plate or parallel-plate geometry is selected. The instrument is
calibrated and the temperature control system is set to the desired measurement
temperature.

o Sample Loading: A small sample of the degassed and dried ionic liquid is placed onto the
lower plate. The upper geometry is lowered to the correct gap distance.

o Shear Rate Application: A controlled shear rate is applied to the sample, and the resulting
shear stress is measured. For a Newtonian fluid, the viscosity is the ratio of shear stress to
shear rate.

o Temperature Sweep: To determine the temperature dependence of viscosity, measurements
are performed over a range of temperatures, allowing the sample to equilibrate at each
setpoint.

» Data Analysis: The viscosity is reported in Pascal-seconds (Pa:s) or centipoise (cP). The
data can be fitted to models such as the Vogel-Fulcher-Tammann (VFT) equation to describe
the temperature dependence.

Thermal Stability Analysis (TGA)

Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of
ionic liquids.
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Methodology:

Sample Preparation: A small, accurately weighed sample of the ionic liquid (typically 5-10
mgq) is placed in a TGA pan (e.g., alumina or platinum).

Instrument Setup: The TGA is programmed with a specific temperature ramp, for example,
from room temperature to 600 °C at a heating rate of 10 °C/min. The analysis is conducted
under a controlled atmosphere, typically an inert gas like nitrogen, to prevent oxidative
degradation.

Measurement: The TGA continuously measures the mass of the sample as a function of
temperature.

Data Analysis: The resulting TGA curve plots the percentage of mass loss versus
temperature. The onset decomposition temperature (T_onset) is a key parameter, often
determined as the intersection of the baseline tangent and the tangent of the decomposition
curve.

Conductivity Measurement

The ionic conductivity is measured using a conductivity meter equipped with a specialized
probe.

Methodology:

Calibration: The conductivity cell is calibrated using standard solutions of known conductivity
(e.g., aqueous KCI solutions).

Sample Preparation: The ionic liquid is dried to minimize water content, as water can
significantly influence conductivity.

Measurement: The conductivity probe is immersed in the ionic liquid sample. The
measurement is typically performed in a temperature-controlled environment.

AC Impedance: An AC voltage is applied across the electrodes of the probe to avoid
polarization effects, and the resulting impedance is measured. The conductivity is then
calculated from the cell constant and the measured resistance.
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» Temperature Dependence: Measurements are often repeated at various temperatures to
understand the relationship between temperature and ionic conductivity.

Visualizations
Structure-Property Relationship

The following diagram illustrates the relationship between the molecular structure of 1-Ethyl-3-
methylimidazolium methanesulfonate and its key physicochemical properties.

1-Ethyl-3-methylimidazolium Methanesulfonate
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Figure 1: Structure-Property Relationship of [EMIM][OMs]
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Figure 1: Structure-Property Relationship of [EMIM][OMs]

Experimental Workflow for lonic Liquid Characterization

This diagram outlines a general experimental workflow for the comprehensive characterization
of a new or uncharacterized ionic liquid.
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Figure 2: General Workflow for lonic Liquid Characterization
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Figure 2: General Workflow for lonic Liquid Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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